Dyngo-4a

• CAS No.: 1256493-34-1
• Product Name: Dyngo-4a
• Molecular Formula: C18H14N2O5
• Molecular Weight: 338.31
• IUPAC Name: 3-hydroxy-N-[(E)-(2,4,5-trihydroxyphenyl)methylideneamino]naphthalene-2-carboxamide
• Standard InChI: InChI=1S/C18H14N2O5/c21-14-8-17(24)16(23)7-12(14)9-19-20-18(25)13-5-10-3-1-2-4-11(10)6-15(13)22/h1-9,21-24H,(H,20,25)/b19-9+
• Standard InChIKey: UAXHPUSKEWEOAP-DJKKODMXSA-N
• SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)NN=CC3=CC(=C(C=C3O)O)O)O
• Appearance: Solid powder
• Description: Dyngo-4a is a dynamin inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Dyngo-4a; Dyngo 4a; Dyngo4a; Hydroxy Dynasore
• Reference: 1: Preta G, Cronin JG, Sheldon IM. Dynasore - not just a dynamin inhibitor. Cell Commun Signal. 2015 Apr 10;13:24. doi: 10.1186/s12964-015-0102-1. Review. PubMed PMID: 25889964; PubMed Central PMCID: PMC4396812.; 2: Reddy PH. Inhibitors of mitochondrial fission as a therapeutic strategy for diseases with oxidative stress and mitochondrial dysfunction. J Alzheimers Dis. 2014;40(2):245-56. doi: 10.3233/JAD-132060. Review. PubMed PMID: 24413616; PubMed Central PMCID: PMC3972337.
• PubChem Compound: 136227923
• Last Modified: Nov 17 2021